Cas no 2138239-70-8 (Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl-
• CAS No: 2138239-70-8
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5288474
• Update Time: 2025-07-19

Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl-

• Inchi： 1S/C11H21Br/c1-4-5-6-7-11(9-12)8-10(11,2)3/h4-9H2,1-3H3
• InChI Key： YULSXHXFZVMTMF-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCCC)CC1(C)C

Additional information on Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl-

Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl: A Comprehensive Overview in Modern Chemical Research

Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2138239-70-8, features a cyclopropane ring substituted with a bromomethyl group and two methyl groups at the 2-position, along with a pentyl side chain. The distinctive architecture of this molecule makes it a valuable intermediate in the synthesis of more complex chemical entities, particularly in the development of novel therapeutic agents.

The cyclopropane moiety is renowned for its strained three-membered ring structure, which imparts high reactivity and makes it a versatile building block in organic synthesis. The presence of the bromomethyl group further enhances the compound's utility, as bromomethyl groups are well-known for their nucleophilic substitution reactions, allowing for facile functionalization. In contrast, the 2,2-dimethyl substitution at the cyclopropane ring provides steric hindrance that can influence reaction pathways and selectivity, making this compound particularly interesting for studying regioselectivity in chemical transformations.

In recent years, there has been growing interest in the applications of cyclopropane derivatives in medicinal chemistry. The strained ring system of cyclopropanes can lead to unique pharmacological properties when incorporated into drug molecules. For instance, studies have shown that cyclopropane-containing compounds can exhibit enhanced binding affinity to biological targets due to their rigid structure and ability to adopt specific conformations. This has led to investigations into their potential as antimicrobial agents, antiviral agents, and even anticancer agents.

The pentyl side chain in Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl adds another layer of complexity to the molecule. The alkyl chain can influence solubility, metabolic stability, and pharmacokinetic properties of derived compounds. Researchers have been exploring how variations in this side chain can modulate the biological activity of cyclopropane-based drugs. For example, modifications to the pentyl group have been shown to affect blood-brain barrier penetration and target tissue distribution.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules. The bromomethyl group provides a convenient handle for introducing various functional groups through nucleophilic addition reactions. This has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals. Additionally, the cyclopropane ring can be used as a scaffold for developing new classes of drugs with unique mechanisms of action.

Recent advancements in synthetic methodologies have further enhanced the utility of Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization of the cyclopropane ring and the pentyl side chain. These methods have allowed chemists to construct increasingly complex molecular architectures with high precision and yield. Such developments are crucial for accelerating the discovery and development of novel therapeutic agents.

The compound's potential extends beyond pharmaceutical applications. In materials science, cyclopropane derivatives have been explored as monomers for polymerization or as intermediates in synthesizing specialty chemicals with unique properties. The strained ring system can impart mechanical strength or thermal stability to materials derived from these compounds. Furthermore, the reactivity of bromomethyl groups allows for post-polymerization modifications, enabling tailored material properties through controlled chemical transformations.

Environmental considerations also play a role in the research and application of this compound. While cyclopropanes are generally stable under normal conditions, their reactivity under certain conditions necessitates careful handling and disposal protocols. Researchers are continually developing greener synthetic routes to minimize environmental impact while maintaining high yields and purity standards. These efforts align with broader trends in sustainable chemistry aimed at reducing waste and energy consumption.

The future prospects for Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-pentyl are promising given its versatility and reactivity. As synthetic chemistry continues to evolve, new methods for functionalizing this compound will likely emerge, opening up new avenues for drug discovery and material innovation. Collaborative efforts between academia and industry will be essential to translate these laboratory findings into practical applications that benefit society.